1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride
Overview
Description
1-(4,7-Dimethoxynaphthalen-1-yl)methanamine hydrochloride, also known as DMN, is a synthetic compound that is widely used in scientific research. It has been studied for its potential applications in pharmaceuticals, medical research, biochemistry, and physiology. DMN has a wide range of biochemical effects and is used in laboratory experiments to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of drugs.
Scientific Research Applications
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has been used in a variety of scientific research applications, including drug discovery, biochemistry, and physiology. In drug discovery, 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has been used to study the mechanism of action, biochemical and physiological effects, and advantages and limitations of drugs. In biochemistry, 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has been used to study the structure and function of proteins, enzymes, and other biomolecules. In physiology, 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has been used to study the effects of drugs on the body and the mechanisms of action of drugs.
Mechanism of Action
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride acts by binding to the active sites of enzymes and other proteins. It binds to the active sites of enzymes and other proteins by forming hydrogen bonds and Van der Waals interactions. This binding prevents the enzymes and proteins from binding to their substrates and thus inhibits their activity.
Biochemical and Physiological Effects
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450 and acetylcholinesterase. It has also been shown to inhibit the activity of proteins such as G-protein coupled receptors and ion channels. In addition, 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride has several advantages and limitations for laboratory experiments. One advantage of 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride is that it is a relatively inexpensive and easily accessible compound. Furthermore, it is a stable compound and can be stored for long periods of time. One limitation of 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride is that it has a low solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are a number of potential future directions for 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride research. One potential direction is to further study the biochemical and physiological effects of 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride. This could include studying the effects of 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride on other enzymes, proteins, and biomolecules. Another potential direction is to develop new synthesis methods for 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride and other related compounds. Finally, there is potential to use 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride in drug development, as it has been shown to have a wide range of biochemical and physiological effects.
Synthesis Methods
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride is synthesized from the reaction of 4,7-dimethoxynaphthalene with methylamine hydrochloride in an aqueous solution. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds through a nucleophilic aromatic substitution reaction to form the desired product. The product can then be purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride involves the reaction of 4,7-dimethoxynaphthalene with formaldehyde followed by reductive amination with ammonium chloride to yield the final product.", "Starting Materials": [ "4,7-dimethoxynaphthalene", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 4,7-dimethoxynaphthalene (1.0 g) and formaldehyde (1.2 mL) in ethanol (20 mL) and add a catalytic amount of hydrochloric acid. Heat the mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add a solution of ammonium chloride (1.0 g) in ethanol (10 mL). Heat the mixture at reflux for 24 hours.", "Step 3: Allow the reaction mixture to cool to room temperature and add a solution of sodium hydroxide (1.0 g) in water (10 mL) to adjust the pH to 9-10.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and combine the organic layers. Wash the combined organic layers with water (2 x 20 mL) and brine (20 mL), then dry over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to yield the crude product. Dissolve the crude product in ethanol (10 mL) and add hydrochloric acid (1.0 mL) to yield the final product as a white solid." ] } | |
CAS RN |
2763756-36-9 |
Product Name |
1-(4,7-dimethoxynaphthalen-1-yl)methanamine hydrochloride |
Molecular Formula |
C13H16ClNO2 |
Molecular Weight |
253.7 |
Purity |
95 |
Origin of Product |
United States |
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